Cas no 140938-52-9 (2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)-)
140938-52-9 structure
Product Name:2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)-
CAS No:140938-52-9
MF:C13H12F3N3O2S
MW:331.313491821289
CID:1308662
Update Time:2024-08-04
2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)-
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- Inchi: 1S/C13H12F3N3O2S/c1-2-22(20,21)11-8-10(13(14,15)16)18-12(19-11)17-9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H,17,18,19)
- InChI Key: UHYPZZPGBJENJM-UHFFFAOYSA-N
- SMILES: C1(NC2=CC=CC=C2)=NC(C(F)(F)F)=CC(S(CC)(=O)=O)=N1
Computed Properties
- Exact Mass: 331.06036
Experimental Properties
- Density: 1.417±0.06 g/cm3(Predicted)
- Boiling Point: 504.8±60.0 °C(Predicted)
- PSA: 71.95
- pka: -0.65±0.38(Predicted)
2-Pyrimidinamine, 4-(ethylsulfonyl)-N-phenyl-6-(trifluoromethyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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